Cas no 1261820-58-9 (4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261820-58-9
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4982836
• Update Time: 2025-05-19

4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C14H9F6NO/c15-13(16,17)10-4-2-1-3-8(10)12-9(7-22)11(5-6-21-12)14(18,19)20/h1-6,22H,7H2
• InChI Key： ALSZFNBUXGZJRO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C2C=CC=CC=2C(F)(F)F)C=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1

Additional information on 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

Professional Introduction to 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261820-58-9)

4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol, with the CAS number 1261820-58-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple fluorinated aromatic and heterocyclic structures, which are known for their enhanced metabolic stability and binding affinity to biological targets.

The molecular structure of this compound features a pyridine core substituted with a trifluoromethyl group at the 4-position and a phenyl ring at the 2-position, which is also trifluoromethylated. This specific arrangement imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules. The presence of the hydroxymethyl group at the 3-position further diversifies its chemical reactivity, enabling various functionalization strategies that can be exploited in drug design.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their favorable pharmacokinetic profiles. The trifluoromethyl group, in particular, is renowned for its ability to increase lipophilicity, improve metabolic stability, and enhance binding interactions with biological targets. These attributes have made such compounds indispensable in the development of modern therapeutics. The 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol molecule exemplifies these principles, offering a promising platform for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential application in the discovery of new pharmaceuticals. The pyridine moiety is a common pharmacophore found in numerous FDA-approved drugs, including antivirals, antipsychotics, and anti-inflammatory agents. By incorporating fluorinated aromatic rings into this scaffold, researchers can fine-tune the physicochemical properties of the molecule to optimize its interaction with biological targets. This approach has been successfully employed in various drug development programs, leading to the identification of potent and selective small molecule inhibitors.

The synthesis of 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves cross-coupling reactions, fluorination techniques, and functional group transformations. Each step must be meticulously designed to ensure high yield and purity, as even minor impurities can significantly impact the biological activity of the final product. Advances in synthetic methodologies have made it possible to access complex fluorinated molecules more efficiently than ever before, paving the way for rapid discovery and development.

Recent studies have highlighted the therapeutic potential of fluorinated pyridines in various disease areas. For instance, derivatives of this class have shown promise in inhibiting kinases involved in cancer progression. The ability to modulate both lipophilicity and electronic properties through strategic fluorination allows for the design of molecules with enhanced target engagement and reduced off-target effects. This has led to several fluorinated pyridines entering clinical trials as potential treatments for oncological disorders.

In addition to oncology, there is growing interest in using fluorinated compounds to develop treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique properties of these molecules make them well-suited for interacting with amyloid-beta plaques and other pathological markers associated with these conditions. Preclinical studies have demonstrated that certain fluorinated pyridines can effectively modulate neurotransmitter systems, offering a new avenue for therapeutic intervention.

The impact of computational chemistry on the design and optimization of such compounds cannot be overstated. Molecular modeling techniques have become increasingly sophisticated, allowing researchers to predict how different structural modifications will affect biological activity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly. This synergy between experimental chemistry and computational biology has been instrumental in bringing novel therapeutics to market more quickly.

The future prospects for 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol and related compounds are bright. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target specific pathological processes. The continued exploration of fluorinated scaffolds promises to yield innovative treatments across a wide range of therapeutic areas.

In conclusion, 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261820-58-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an ideal candidate for further exploration in drug discovery efforts aimed at treating various diseases. With ongoing research and development efforts continuing at an accelerated pace, this compound is poised to play a crucial role in shaping the future of medicine.